Cas no 25220-07-9 (tricyclo3.3.1.1~3,7~dec-2-ylideneacetic Acid)

Tricyclo[3.3.1.1³,⁷]dec-2-ylideneacetic acid is a rigid, polycyclic carboxylic acid derivative characterized by its unique adamantane-like core structure. The tricyclic framework imparts high thermal and chemical stability, while the exocyclic double bond conjugated with the carboxyl group enhances reactivity in selective transformations. This compound is particularly valuable in medicinal chemistry and materials science due to its sterically constrained geometry, which can influence molecular recognition and polymer properties. Its acidic functionality allows for further derivatization, making it a versatile intermediate for synthesizing advanced pharmaceuticals, ligands, or functional materials. The product's well-defined stereochemistry and stability under harsh conditions make it suitable for demanding applications.
tricyclo3.3.1.1~3,7~dec-2-ylideneacetic Acid structure
25220-07-9 structure
Product Name:tricyclo3.3.1.1~3,7~dec-2-ylideneacetic Acid
CAS No:25220-07-9
MF:C12H16O2
MW:192.254243850708
CID:268211
PubChem ID:2842562
Update Time:2025-10-29

tricyclo3.3.1.1~3,7~dec-2-ylideneacetic Acid Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-(tricyclo[3.3.1.13,7]dec-2-ylidene)-
    • 2-(2-adamantylidene)acetic acid
    • tricyclo[3.3.1.1~3,7~]dec-2-ylideneacetic acid(SALTDATA: FREE)
    • adamantylideneacetic acid
    • tricyclo<3.3.1.13,7>decylideneacetic acid
    • tricyclo3.3.1.1~3,7~dec-2-ylideneacetic Acid
    • Inchi: 1S/C12H16O2/c13-12(14)6-11-9-2-7-1-8(4-9)5-10(11)3-7/h6-10H,1-5H2,(H,13,14)/b11-6-
    • InChI Key: WBWYSPVZLQQIAX-WDZFZDKYSA-N
    • SMILES: OC(C=C1C2CC3CC1CC(C2)C3)=O

Computed Properties

  • Exact Mass: 192.11500
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1

Experimental Properties

  • PSA: 37.30000
  • LogP: 2.45350

tricyclo3.3.1.1~3,7~dec-2-ylideneacetic Acid Customs Data

  • HS CODE:2916209090
  • Customs Data:

    China Customs Code:

    2916209090

    Overview:

    2916209090 other(Cycloalkane\Cycloene\Cyclic terpene)Monocarboxylic acid(Including anhydrides\Acyl halide,Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916209090 other cyclanic, cyclenic or cyclotherpenic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

tricyclo3.3.1.1~3,7~dec-2-ylideneacetic Acid Pricemore >>

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Additional information on tricyclo3.3.1.1~3,7~dec-2-ylideneacetic Acid

Tricyclo[3.3.1.1³,⁷]dec-2-ylideneacetic Acid: A Comprehensive Overview

Tricyclo[3.3.1.1³,⁷]dec-2-ylideneacetic acid, also known by its CAS number 25220-07-9, is a unique organic compound with a complex bicyclic structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its tricyclic framework, which consists of three fused rings, and its acetic acid functional group. The structure of this compound is particularly interesting due to its strained ring system, which imparts unique chemical and physical properties.

The molecular formula of tricyclo[3.3.1.1³,⁷]dec-2-ylideneacetic acid is C₁₁H₁₄O₂, and it has a molecular weight of 186.24 g/mol. The compound exists as a solid at room temperature and is sparingly soluble in water but more soluble in organic solvents such as dichloromethane and ethyl acetate. Its melting point is reported to be around 150°C, and it has a boiling point of approximately 350°C under standard conditions.

The synthesis of tricyclo[3.3.1.1³,⁷]dec-2-ylideneacetic acid typically involves a multi-step process that includes cyclization reactions and functional group transformations. One common approach involves the reaction of an appropriate diene with an alkyne or alkene under catalytic conditions to form the tricyclic framework, followed by oxidation or hydrolysis to introduce the acetic acid group.

Tricyclo[3.3.1.1³,⁷]dec-2-ylideneacetic acid has been studied extensively for its potential applications in various fields due to its unique structure and properties. In the pharmaceutical industry, this compound has shown promise as a lead molecule for drug development, particularly in the design of new antibiotics and anti-inflammatory agents.

In recent years, researchers have explored the use of tricyclo[3.3.1.1³,⁷]dec-2-ylideneacetic acid in the development of advanced materials such as high-performance polymers and nanomaterials.

The study of tricyclo[3.3.1.1³,⁷]dec-2-ylideneacetic acid continues to be an active area of research due to its potential for innovative applications across multiple disciplines.

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